1-(1H-benzimidazol-2-yl)-6-(2-thienyl)-1,5,6,7-tetrahydro-4H-indazol-4-one

• IUPAC Name: 1-(1H-benzimidazol-2-yl)-6-thiophen-2-yl-6,7-dihydro-5H-indazol-4-one
• InChI: InChI=1S/C18H14N4OS/c23-16-9-11(17-6-3-7-24-17)8-15-12(16)10-19-22(15)18-20-13-4-1-2-5-14(13)21-18/h1-7,10-11H,8-9H2,(H,20,21)
• InChI Key: PAKBEVOPYVPJGP-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)C2=C1N(N=C2)C3=NC4=CC=CC=C4N3)C5=CC=CS5
• Molecular Formula: C18H14N4OS
• Molecular Weight: 334.4 g/mol

Description

1-(1H-benzimidazol-2-yl)-6-(2-thienyl)-1,5,6,7-tetrahydro-4H-indazol-4-one is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-(1H-benzimidazol-2-yl)-6-(2-thienyl)-1,5,6,7-tetrahydro-4H-indazol-4-one is not fully understood. However, it has been proposed that the compound interacts with specific molecular targets in cells to exert its effects. For example, it has been suggested that the compound may inhibit certain enzymes involved in cancer cell growth or reduce the activity of specific signaling pathways involved in inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. For example, it has been found to induce cell cycle arrest and apoptosis in cancer cells, reduce the production of pro-inflammatory cytokines, and inhibit the activity of specific enzymes involved in inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(1H-benzimidazol-2-yl)-6-(2-thienyl)-1,5,6,7-tetrahydro-4H-indazol-4-one in lab experiments is its potential for use in cancer and inflammation research. However, one limitation is that the compound may have low solubility in certain solvents, which can affect its ability to dissolve in biological systems.

Future Directions

There are many future directions for research involving 1-(1H-benzimidazol-2-yl)-6-(2-thienyl)-1,5,6,7-tetrahydro-4H-indazol-4-one. One direction is to further investigate its anti-cancer and anti-inflammatory properties and identify the specific molecular targets involved in these effects. Additionally, it may be useful to explore the potential of the compound in other areas of research, such as neurodegenerative diseases or infectious diseases. Finally, future research could focus on developing more efficient synthesis methods for the compound to improve its potential for use in scientific research.
In conclusion, this compound is a synthetic compound with potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its specific molecular targets.

Scientific Research Applications

1-(1H-benzimidazol-2-yl)-6-(2-thienyl)-1,5,6,7-tetrahydro-4H-indazol-4-one has shown potential in various scientific research applications. It has been studied for its anti-cancer properties, as it has been found to inhibit the growth of cancer cells in vitro. Additionally, it has been studied for its anti-inflammatory properties, as it has been found to reduce inflammation in animal models.